Cas no 2173054-79-8 (Astegolimab)

• Product Name: Astegolimab
• CAS No: 2173054-79-8
• CID: 5305425
• Update Time: 2025-05-26

Astegolimab Chemical and Physical Properties

Names and Identifiers

• Astegolimab
• Research Grade Astegolimab (DHF88301)
• RG 6149|||MSTT 1041A

Additional information on Astegolimab

Astegolimab (CAS No. 2173054-79-8): A Comprehensive Overview of Its Mechanism, Clinical Applications, and Future Prospects

Astegolimab, identified by its CAS number 2173054-79-8, is a cutting-edge monoclonal antibody designed to target specific immune pathways. This innovative therapeutic agent has garnered significant attention in the biopharmaceutical industry due to its potential in treating chronic inflammatory diseases, particularly those involving the IL-33/ST2 pathway. As researchers and clinicians seek novel treatments for conditions like asthma, chronic obstructive pulmonary disease (COPD), and other respiratory disorders, Astegolimab emerges as a promising candidate.

The mechanism of action of Astegolimab revolves around its ability to inhibit the interaction between IL-33 and its receptor ST2. IL-33 is a cytokine that plays a pivotal role in initiating and sustaining inflammatory responses. By blocking this pathway, Astegolimab effectively reduces inflammation, offering relief to patients with severe respiratory conditions. This targeted approach minimizes off-target effects, a common challenge with traditional immunosuppressive therapies.

Recent clinical trials have demonstrated the efficacy and safety of Astegolimab in patients with uncontrolled asthma. In Phase II studies, participants treated with Astegolimab showed significant improvements in lung function and a reduction in exacerbation rates compared to placebo groups. These findings have sparked interest in expanding its application to other Th2-mediated diseases, such as atopic dermatitis and eosinophilic esophagitis.

One of the most frequently asked questions about Astegolimab is its safety profile. Unlike systemic corticosteroids, which can cause widespread side effects, Astegolimab exhibits a favorable tolerability profile. Common adverse events reported in trials include mild injection-site reactions and upper respiratory infections, which are generally manageable. This makes it an attractive option for long-term therapy in chronic conditions.

The pharmacokinetics and pharmacodynamics of Astegolimab have been extensively studied to optimize dosing regimens. Its half-life allows for convenient subcutaneous administration every 4-8 weeks, enhancing patient compliance. Researchers are also investigating potential biomarkers to identify patients who are most likely to benefit from this therapy, paving the way for personalized medicine approaches.

In the context of drug development trends, Astegolimab represents a shift toward precision medicine. The biopharmaceutical industry is increasingly focusing on therapies that target specific molecular pathways, and Astegolimab exemplifies this trend. Its development aligns with the growing demand for biologic therapies that offer improved efficacy and fewer side effects compared to conventional treatments.

Another area of interest is the economic impact of Astegolimab. As a biologic agent, it is expected to be priced higher than traditional small-molecule drugs. However, its potential to reduce hospitalizations and improve quality of life may justify the cost. Health economists are evaluating its cost-effectiveness to ensure broad accessibility for patients in need.

Looking ahead, the future of Astegolimab appears bright. Ongoing Phase III trials aim to confirm its efficacy in larger patient populations, and regulatory approvals are anticipated in the coming years. Additionally, combination therapies involving Astegolimab and other immunomodulators are being explored to enhance therapeutic outcomes further.

In summary, Astegolimab (CAS No. 2173054-79-8) is a groundbreaking monoclonal antibody with immense potential in treating chronic inflammatory diseases. Its targeted mechanism, favorable safety profile, and promising clinical data position it as a frontrunner in the next generation of biologic therapies. As research progresses, Astegolimab is poised to make a significant impact on patient care and the broader healthcare landscape.